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Introduction

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a widely used and

straightforward method for evaluating the antioxidant capacity of various compounds.[1][2]

DPPH is a stable free radical that exhibits a deep purple color with a maximum absorbance

around 517 nm.[1][2][3] When an antioxidant compound donates a hydrogen atom or an

electron to DPPH, the radical is neutralized, and the solution's color changes to a pale yellow.

The degree of discoloration is directly proportional to the scavenging potential of the

antioxidant. Rutin, a common dietary flavonoid found in many plants, is known for its significant

antioxidant properties and is often used as a reference compound in such assays. This

document provides a detailed protocol for determining the DPPH radical scavenging activity of

Rutin hydrate.

Experimental Protocol
Materials and Reagents
Chemicals:

2,2-diphenyl-1-picrylhydrazyl (DPPH)
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Rutin hydrate (Standard)

Methanol (HPLC or Spectrophotometric grade)

Ethanol (Alternative solvent)

Ascorbic acid or Trolox (Positive Control, optional)

Equipment:

UV-Vis Spectrophotometer capable of reading at 517 nm

Adjustable micropipettes and tips

Volumetric flasks

Cuvettes or 96-well microplates

Analytical balance

Vortex mixer

Aluminum foil (to protect solutions from light)

Preparation of Solutions
2.1. DPPH Working Solution (0.1 mM)

Accurately weigh approximately 3.94 mg of DPPH powder.

Dissolve the DPPH in 100 mL of methanol in a volumetric flask.

Wrap the flask with aluminum foil to protect the solution from light, as DPPH is light-sensitive.

This solution should be prepared fresh daily before use.

2.2. Rutin Hydrate Stock Solution (1 mg/mL)

Accurately weigh 10 mg of Rutin hydrate.
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Dissolve it in 10 mL of methanol to obtain a 1 mg/mL (1000 µg/mL) stock solution.

2.3. Rutin Hydrate Standard Dilutions

From the 1 mg/mL stock solution, prepare a series of standard solutions in methanol.

Typical concentrations for the calibration curve are 10, 20, 40, 60, 80, and 100 µg/mL.

To prepare 1 mL of each concentration, pipette the required volume of the stock solution and

dilute with methanol as detailed in the table below.

Assay Procedure
Reaction Setup: Pipette 1.0 mL of each Rutin hydrate standard dilution into separate,

labeled test tubes.

Control Preparation:

Negative Control (Blank): Prepare a tube containing 1.0 mL of methanol instead of the

Rutin solution. This serves as the control for measuring the initial absorbance of the DPPH

solution (A_control).

Sample Blank (Optional): To correct for any background absorbance from the sample,

prepare a separate set of tubes with 1.0 mL of each Rutin hydrate dilution and 2.0 mL of

methanol (without DPPH).

Reaction Initiation: Add 2.0 mL of the 0.1 mM DPPH working solution to each test tube.

Incubation: Vortex each tube thoroughly and incubate them in the dark at room temperature

for 30 minutes. The incubation period is crucial to allow the scavenging reaction to reach

completion.

Absorbance Measurement: After incubation, measure the absorbance of each solution at

517 nm using the UV-Vis spectrophotometer. Use methanol to zero the spectrophotometer.

Data Presentation and Analysis
Calculation of DPPH Radical Scavenging Activity
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The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Scavenging Activity = [ (A₀ - A₁) / A₀ ] x 100

Where:

A₀ is the absorbance of the negative control (DPPH solution without sample).

A₁ is the absorbance of the sample (DPPH solution with Rutin hydrate).

Sample Data Table
The results can be summarized in a table for clarity and easy comparison.

Rutin Hydrate
Concentration (µg/mL)

Absorbance at 517 nm (A₁) % Scavenging Activity

0 (Control) 0.985 (A₀) 0.0

10 0.768 22.0

20 0.591 40.0

40 0.345 65.0

60 0.187 81.0

80 0.099 89.9

100 0.054 94.5

Note: The absorbance values provided are for illustrative purposes only.

IC₅₀ Determination
The IC₅₀ value, which is the concentration of the antioxidant required to scavenge 50% of the

DPPH radicals, can be determined from the data. This is achieved by plotting a graph of the

percentage of scavenging activity against the corresponding Rutin hydrate concentrations.

The IC₅₀ value is then calculated from the resulting linear regression equation (y = mx + c),

where y = 50.
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Caption: Workflow for the DPPH radical scavenging assay with Rutin hydrate.
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Caption: Scavenging of the DPPH radical by an antioxidant like Rutin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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